Cas no 1692740-64-9 (5-fluoro-1-phenyl-1H-pyrazol-4-amine)

• Product Name: 5-fluoro-1-phenyl-1H-pyrazol-4-amine
• CAS No: 1692740-64-9
• MF: C₉H₈FN₃
• MW: 177.178324699402
• MDL: MFCD28246383
• CID: 5151896
• PubChem ID: 91662894
• Update Time: 2025-06-09

5-fluoro-1-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 5-fluoro-1-phenyl-
• 5-fluoro-1-phenyl-1H-pyrazol-4-amine

• MDL： MFCD28246383
• Inchi： 1S/C9H8FN3/c10-9-8(11)6-12-13(9)7-4-2-1-3-5-7/h1-6H,11H2
• InChI Key： SKBMAUTVEWBOPG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(F)=C(N)C=N1

Additional information on 5-fluoro-1-phenyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-fluoro-1-phenyl-1H-pyrazol-4-amine (CAS No. 1692740-64-9): Properties, Applications, and Industry Insights

5-fluoro-1-phenyl-1H-pyrazol-4-amine (CAS No. 1692740-64-9) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound belongs to the class of heterocyclic amines, which are widely explored for their bioactivity and potential applications in drug discovery. With the increasing demand for fluorinated compounds in modern chemistry, this molecule stands out for its potential as a building block in the synthesis of more complex bioactive molecules.

The incorporation of a fluoro substituent at the 5-position of the pyrazole ring enhances the compound's electronic properties, making it a valuable intermediate in medicinal chemistry. Researchers have focused on 5-fluoro-1-phenyl-1H-pyrazol-4-amine due to its ability to improve metabolic stability and bioavailability in drug candidates. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions.

From a synthetic perspective, CAS No. 1692740-64-9 offers multiple reactive sites for functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in drug design. The compound’s phenyl and amine groups further contribute to its reactivity, allowing for cross-coupling reactions and nucleophilic substitutions, which are frequently searched topics in organic chemistry forums and academic databases.

In the agrochemical sector, 5-fluoro-1-phenyl-1H-pyrazol-4-amine has been investigated as a precursor for crop protection agents. Its fluorinated structure aligns with the trend toward low-environmental-impact pesticides, a key focus area for sustainable agriculture. Industry reports suggest that such compounds could address challenges like pest resistance and regulatory restrictions on traditional agrochemicals.

Analytical characterization of CAS No. 1692740-64-9 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound’s stability under various conditions is another frequently discussed topic, particularly in forums dedicated to chemical storage and handling best practices.

Market trends indicate rising demand for fluorinated pyrazole derivatives, driven by their applications in biopharmaceuticals and material science. Patent filings related to 5-fluoro-1-phenyl-1H-pyrazol-4-amine have increased, reflecting its commercial potential. Startups and established companies alike are exploring its use in high-value specialty chemicals, a niche with growing investment.

Environmental and safety assessments of CAS No. 1692740-64-9 emphasize its compatibility with green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing the industry’s shift toward sustainable manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), a frequently searched topic among policymakers and scientists.

In conclusion, 5-fluoro-1-phenyl-1H-pyrazol-4-amine represents a compelling case study in the intersection of medicinal chemistry, agrochemical innovation, and sustainable technology. Its multifaceted applications and adaptability to modern synthetic challenges ensure its relevance in ongoing scientific and industrial advancements.